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Compound of Interest

Compound Name: Dihexyl adipate

Cat. No.: B092136 Get Quote

Essential Safety and Handling Guide for Dihexyl
Adipate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Dihexyl adipate in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant

laboratory practices.

I. Personal Protective Equipment (PPE)
When handling Dihexyl adipate, it is crucial to use appropriate personal protective equipment

to minimize exposure and ensure personal safety.

Eye Protection: Wear chemical splash goggles that comply with OSHA regulations.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, should be worn to

prevent skin contact.[1]

Body Protection: A lab coat or impervious clothing is necessary to protect against splashes

and spills.[1] For larger quantities or tasks with a higher risk of splashing, a chemical-

resistant apron is recommended.

Respiratory Protection: If handling in a poorly ventilated area or if mists are generated, use a

NIOSH/MSHA-approved respirator.[1] All handling should ideally occur within a chemical
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fume hood to minimize inhalation exposure.[1]

II. Quantitative Data
The following table summarizes key physical and chemical properties of Dihexyl adipate.

Property Value Source(s)

Molecular Formula C₁₈H₃₄O₄ [2]

Molecular Weight 314.5 g/mol [2]

Appearance Colorless liquid [1][2]

Melting Point -13.8 °C to 17.5 °C [2][3]

Boiling Point 175 - 181 °C @ 1 torr [2]

Flash Point 157.5 °C to 162.8 °C (325 °F) [1][3][4]

Density 0.935 - 0.945 g/cm³ @ 20°C [2][4]

Solubility in Water Insoluble [2][3]

III. Operational Plan: Handling Dihexyl Adipate
This section outlines the step-by-step procedure for the safe handling of Dihexyl adipate in a

laboratory environment.

A. Pre-Operational Checks

Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Dihexyl adipate.

Verify Engineering Controls: Ensure the chemical fume hood is functioning correctly.

Assemble PPE: Put on all required personal protective equipment as detailed in Section I.

Prepare Workspace: Clear the work area of any unnecessary items and ensure easy access

to an emergency eyewash station and safety shower.
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Gather Materials: Have all necessary equipment and reagents for the experiment readily

available.

B. Handling Procedure

Transporting: When moving Dihexyl adipate, use a secondary container to prevent spills in

case the primary container breaks.

Dispensing: All dispensing and handling of Dihexyl adipate should be performed inside a

chemical fume hood.[1]

Avoid Incompatibilities: Keep Dihexyl adipate away from strong oxidizing acids and other

incompatible materials to prevent vigorous reactions.[1][2]

Heating: If heating is required, use a water bath or heating mantle. Avoid open flames.

C. Post-Handling Procedures

Secure Container: Tightly seal the Dihexyl adipate container after use.

Clean Workspace: Decontaminate the work area with an appropriate cleaning agent.

Doff PPE: Remove personal protective equipment in the correct order to avoid cross-

contamination.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.

[1]

IV. First Aid Measures
In the event of exposure to Dihexyl adipate, follow these first aid procedures immediately.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing and shoes. Wash the affected area with soap

and water for at least 15 minutes.[1][2]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1]

V. Spill and Disposal Plan
A. Spill Cleanup Protocol

In the case of a Dihexyl adipate spill, follow these steps:

Immediate Response:

Alert others in the vicinity of the spill.

If the spill is large or you are unsure how to handle it, evacuate the area and contact your

institution's emergency response team.

Containment:

For small spills, use an inert absorbent material such as vermiculite, sand, or commercial

sorbent to dike the spill and prevent it from spreading.

Cleanup:

Wearing appropriate PPE, carefully scoop the absorbed material into a designated,

labeled waste container.

Use non-sparking tools if there is any risk of ignition.

Decontamination:

Clean the spill area with soap and water.

Place all contaminated cleaning materials and PPE into a sealed, labeled container for

proper disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/8046
https://m.chemicalbook.com/ProductMSDSDetailCB8120036_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8046
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Waste Disposal Plan

Waste Collection:

Collect all Dihexyl adipate waste, including contaminated materials from spills, in a

clearly labeled, sealed, and chemically compatible container.

Dihexyl adipate is a non-halogenated organic liquid and should be collected in a

designated waste container for this category of chemical waste.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name ("Dihexyl
adipate"), and any other information required by your institution.

Storage:

Store the waste container in a designated satellite accumulation area that is cool, dry, and

well-ventilated, away from incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office. Do not dispose of Dihexyl adipate down the drain.

VI. Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal & Post-Handling

Emergency Procedures

Consult SDS

Verify Fume Hood

Don PPE

Prepare Workspace

Dispense in Fume Hood

Perform Experiment

Secure Container Spill Occurs Exposure Occurs

Clean Workspace

Collect Waste Doff PPE & Wash Hands

Label Waste Container

Store Waste

EHS Disposal

Spill Cleanup Protocol First Aid Measures

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Dihexyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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